2-Cyclopropoxy-6-(methylthio)aniline

• Molecular Formula: C10H13NOS
• Molecular Weight: 195.28 g/mol
• IUPAC Name: 2-cyclopropyloxy-6-methylsulfanylaniline
• InChI: InChI=1S/C10H13NOS/c1-13-9-4-2-3-8(10(9)11)12-7-5-6-7/h2-4,7H,5-6,11H2,1H3
• InChI Key: CEYUDKSSMZJPIR-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1N)OC2CC2

Description

2-Cyclopropoxy-6-(methylthio)aniline is an aromatic amine derivative featuring a cyclopropoxy group at the 2-position and a methylthio group at the 6-position of the aniline ring. Its molecular formula is C₁₀H₁₃NOS, with a molecular weight of 195.28 g/mol. This compound is structurally distinct from common pharmaceutical intermediates but shares functional group motifs with bioactive molecules, such as sulfur-containing marine natural products and synthetic pyrrolopyridazine derivatives .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Cyclopropoxy-6-(methylsulfanyl)aniline can be achieved through several methods. One common approach involves the nucleophilic aromatic substitution of a halogenated precursor with a cyclopropoxy group and a methylsulfanyl group. The reaction typically requires a strong base such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in an aprotic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) .

Industrial Production Methods: Industrial production of this compound may involve large-scale reactions using similar synthetic routes but optimized for higher yields and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions: 2-Cyclopropoxy-6-(methylsulfanyl)aniline undergoes various chemical reactions, including:

Oxidation: The methylsulfanyl group can be oxidized to a sulfoxide or sulfone using oxidizing agents like hydrogen peroxide (H2O2) or m-chloroperbenzoic acid (m-CPBA).

Reduction: The nitro group, if present, can be reduced to an amine using reducing agents such as zinc (Zn) and hydrochloric acid (HCl).

Substitution: The aniline ring can undergo electrophilic aromatic substitution reactions, such as nitration, sulfonation, and halogenation.

Common Reagents and Conditions:

Oxidation: H2O2, m-CPBA

Reduction: Zn, HCl

Substitution: HNO3, H2SO4, Cl2

Major Products:

Oxidation: Sulfoxide, sulfone

Reduction: Aniline derivatives

Substitution: Nitroaniline, sulfonylaniline, halogenated aniline

Scientific Research Applications

2-Cyclopropoxy-6-(methylsulfanyl)aniline has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a building block in medicinal chemistry.

Biology: The compound’s derivatives may exhibit biological activity, making it a candidate for drug discovery and development.

Industry: Used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-Cyclopropoxy-6-(methylsulfanyl)aniline involves its interaction with specific molecular targets. The cyclopropoxy group can impart rigidity to the molecule, affecting its binding affinity to enzymes or receptors. The methylsulfanyl group can undergo metabolic transformations, influencing the compound’s pharmacokinetics and pharmacodynamics .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent-Based Comparisons

Cyclopropoxy vs. Other Alkoxy Groups

• Cyclopropoxy (C₃H₅O) : The strained cyclopropane ring enhances electrophilic aromatic substitution reactivity compared to linear alkoxy groups (e.g., propoxy). This strain may also improve metabolic stability in drug candidates by resisting enzymatic oxidation .
• Propoxy (C₃H₇O) : Found in compounds like Reference Example 73 (EP 4 374 877 A2), propoxy groups offer greater conformational flexibility but lack the steric and electronic effects of cyclopropoxy .

Methylthio vs. Other Sulfur-Containing Groups

• Methylthio (SCH₃) : Electron-donating via sulfur’s lone pairs, this group enhances nucleophilicity at the aromatic ring. It is less polar than sulfonyl or thiophene groups, impacting solubility and membrane permeability.

Structural and Functional Analogues

Heveadride (Marine Natural Product)

• Structure : A bicyclic derivative with sulfur and oxygen heteroatoms.
• Comparison : Unlike 2-cyclopropoxy-6-(methylthio)aniline, heveadride lacks an aniline backbone but shares sulfur-mediated bioactivity, such as antimicrobial properties. Analytical methods (NMR, MS) for heveadride are applicable to characterizing sulfur-containing aromatics like the target compound.

Reference Example 73 (EP 4 374 877 A2)

• Structure : A pyrrolopyridazine derivative with a 2-(6-(methylthio)pyridin-3-yl)aniline moiety.
• Comparison : The methylthio group on pyridine vs. aniline alters electronic distribution. Pyridine’s nitrogen enhances polarity, while aniline’s NH₂ group enables hydrogen bonding. Synthetic routes for Reference Example 73 (e.g., coupling reactions) may parallel methods for synthesizing the target compound .

Data Table: Key Properties of Compared Compounds

Compound Name	Molecular Formula	Molecular Weight (g/mol)	Key Substituents	Notable Properties	Source
2-Cyclopropoxy-6-(methylthio)aniline	C₁₀H₁₃NOS	195.28	Cyclopropoxy, Methylthio	High steric strain, moderate polarity	Target Compound
Heveadride	C₁₅H₂₀O₅S	312.38	Bicyclic, Sulfur	Antimicrobial, marine-derived
Reference Example 73	C₂₈H₂₉F₂N₃O₅	533.55	Pyridine, Methylthio	Polar, synthetic intermediate
a3-(Methylamino)-1-(thiophen-2-yl)propan-1-ol	C₈H₁₁NOS	169.24	Thiophene, Methylamino	Impurity, π-conjugated